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Compound of Interest

Compound Name: Bis(2-chloroisopropyl)ether

Cat. No.: B1220445 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is paramount to ensuring laboratory safety and environmental

protection. Bis(2-chloroisopropyl)ether, a combustible and toxic liquid, requires specific

procedures for its safe disposal. This guide provides essential, step-by-step instructions for the

proper management of Bis(2-chloroisopropyl)ether waste.

Hazard Profile and Safety Precautions
Bis(2-chloroisopropyl)ether is classified as a hazardous substance. It is fatal if swallowed

and harmful if inhaled, causing skin and serious eye irritation.[1] It is also a combustible liquid.

[1] Due to these hazards, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): When handling Bis(2-chloroisopropyl)ether,
personnel must wear appropriate PPE, including:

Eye Protection: Chemical safety goggles or a face shield.[2]

Skin Protection: Protective gloves and clothing to prevent skin exposure.[2]

Respiratory Protection: A NIOSH/MSHA approved respirator is necessary if there is a risk of

inhalation.[2][3][4] Work should be conducted in a well-ventilated area or under a chemical

fume hood.[1]
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In the event of a spill, immediate action is required to contain and clean the affected area.

Small Spills:

Isolate the Area: Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.

[3][4]

Remove Ignition Sources: Eliminate all open flames, sparks, and hot surfaces.[2][4]

Absorb the Spill: Use an inert, non-combustible absorbent material such as sand, diatomite,

or universal binders to absorb the spilled liquid.[1][5][6]

Collect Waste: Carefully collect the absorbed material and place it into a sealed, vapor-tight

plastic bag or a suitable, closed container for disposal.[3][4][6]

Decontaminate the Area: Wash the contaminated surfaces first with alcohol (60-70%

ethanol) and then with a strong soap and water solution.[3][4]

Ventilate: Ensure the area is well-ventilated.[1]

Disposal Procedures
Bis(2-chloroisopropyl)ether is classified as a hazardous waste by the EPA with the

designation U027.[7] Generators of waste containing this chemical must comply with USEPA

regulations for storage, transportation, treatment, and disposal.[7]

Step-by-Step Disposal Plan:

Waste Collection:

Collect waste Bis(2-chloroisopropyl)ether in its original container or a designated,

properly labeled, and sealed container.

Do not mix with other waste streams.

Store waste containers in a cool, well-ventilated, and locked-up area away from

incompatible materials such as strong oxidizing agents.[5][8]
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Labeling and Storage:

Clearly label the waste container with "Hazardous Waste" and the chemical name: Bis(2-
chloroisopropyl)ether.

Include the appropriate hazard pictograms (e.g., skull and crossbones, health hazard).[1]

Store the container in a designated hazardous waste accumulation area.

Arrange for Professional Disposal:

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

Provide the disposal company with the Safety Data Sheet (SDS) for Bis(2-
chloroisopropyl)ether.

The recommended method of disposal is incineration.[7][8] A potential candidate for liquid

injection incineration at a temperature range of 650 to 1,600 °C.[7]

Disposal must be in accordance with all local, regional, national, and international

regulations.[1]

Regulatory and Safety Data
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Data Point Value Reference

EPA Hazardous Waste

Number
U027 [7]

UN Number UN2810 [1]

UN Proper Shipping Name
Toxic, liquids, organic, n.o.s.

(Bis-(2-chloroisopropyl) ether)
[1]

NFPA Ratings (Scale 0-4) Health: 2, Fire: 2, Reactivity: 0 [1]

HMIS Ratings (Scale 0-4) Health: 2, Fire: 2, Reactivity: 0 [1]

PAC-1 0.49 ppm [1]

PAC-2 5.4 ppm [1]

PAC-3 32 ppm [1]

PAC values refer to Protective Action Criteria for airborne concentrations, providing guidance

for emergency response.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Bis(2-
chloroisopropyl)ether.
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Caption: Workflow for Bis(2-chloroisopropyl)ether Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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